Cas no 100360-57-4 (6-tritylsulfanylhexan-1-ol)
6-tritylsulfanylhexan-1-ol structure
Product Name:6-tritylsulfanylhexan-1-ol
CAS No:100360-57-4
MF:C25H28OS
MW:376.554225921631
CID:1125683
PubChem ID:2754586
Update Time:2025-04-20
6-tritylsulfanylhexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 6-tritylsulfanylhexan-1-ol
- AC1MBPLF
- 6-S-trityl-6-mercapto-1-hexanol
- AKOS004909343
- ZINC03850641
- SureCN34052
- CTK0G8911
- 6-tritylthio-1-hexanol
- ACMC-20m3ep
- 6-(tritylthio)hexan-1-ol
- 1-Hexanol, 6-[(triphenylmethyl)thio]-
- AC1MBPLF; 6-S-trityl-6-mercapto-1-hexanol; AKOS004909343; ZINC03850641; SureCN34052; CTK0G8911; 6-tritylthio-1-hexanol; ACMC-20m3ep; 6-(tritylthio)hexan-1-ol; 1-Hexanol, 6-[(triphenylmethyl)thio]-;
- 100360-57-4
- DTXSID30373037
- SCHEMBL34052
-
- MDL： MFCD02253235
- Inchi： 1S/C25H28OS/c26-20-12-1-2-13-21-27-25(22-14-6-3-7-15-22,23-16-8-4-9-17-23)24-18-10-5-11-19-24/h3-11,14-19,26H,1-2,12-13,20-21H2
- InChI Key： KIVCMHJKLQHCCI-UHFFFAOYSA-N
- SMILES： S(CCCCCCO)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 376.18624
- Monoisotopic Mass: 376.18608669g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 27
- Rotatable Bond Count: 10
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- PSA: 20.23
- LogP: 6.26440
6-tritylsulfanylhexan-1-ol Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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